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Abstract
Bis[4-(2-hydroxyethoxy)-3,5-dibromophenyl] sulfone is a halogenated aromatic compound

characterized by a diaryl sulfone core, extensive bromination, and terminal hydroxyethoxy

functional groups. This guide provides a comprehensive overview of its fundamental

physicochemical properties, with a primary focus on its molecular weight, alongside validated

protocols for its analytical characterization. We delve into the causality behind experimental

choices for techniques such as High-Resolution Mass Spectrometry (HRMS) and Nuclear

Magnetic Resonance (NMR) spectroscopy, which are essential for structural confirmation and

purity assessment. Furthermore, this document explores the compound's potential applications

as a monomer in polymer science and as a scaffold in medicinal chemistry, providing a

technical resource for professionals in chemical synthesis and drug development.
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Diaryl sulfones are a class of compounds recognized for their thermal stability and chemical

resistance. The incorporation of bromine atoms into the aromatic rings, as seen in Bis[4-(2-
hydroxyethoxy)-3,5-dibromophenyl] sulfone, often imparts flame-retardant properties and

modulates the electronic nature of the molecule. The presence of terminal hydroxyl groups

offers reactive sites for further chemical modification, such as polymerization or derivatization.

Understanding the precise molecular characteristics of this compound is the foundational step

for its application in materials science, as a synthetic intermediate, or in the development of

novel bioactive agents. Halogenated compounds, particularly those containing bromine, are of

significant interest in medicinal chemistry for their ability to form halogen bonds and enhance

binding affinity to biological targets.[1][2]

Physicochemical Properties and Molecular Weight
The defining characteristic of any chemical entity is its molecular composition, which dictates its

molecular weight and subsequent behavior. Bis[4-(2-hydroxyethoxy)-3,5-dibromophenyl]
sulfone is a symmetrical molecule containing four bromine atoms, which significantly

contributes to its high molecular mass.

The molecular formula is C₁₆H₁₄Br₄O₆S.[3][4][5] Based on this formula, the average molecular

weight is calculated to be 653.96 g/mol .[3][4][5] Commercial suppliers may list slight variations,

such as 653.97 g/mol , due to differences in isotopic abundance calculations.[6] For high-

precision applications, such as mass spectrometry, the monoisotopic mass is the more relevant

value.

A summary of its key properties is presented below:
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Property Value Source(s)

Molecular Formula C₁₆H₁₄Br₄O₆S [3][4]

Average Molecular Weight 653.96 g/mol [3][4][5]

CAS Number 53714-39-9 [3][4][5]

Appearance
White to off-white crystalline

powder
[5]

Purity Typically >96.0% (by GC) [5]

Solubility
Soluble in Dimethylformamide

(DMF)
[3]

Synonyms
Bis[3,5-dibromo-4-(2-

hydroxyethoxy)phenyl] Sulfone
[3][5]

Synthesis and Mechanistic Considerations
While specific, detailed synthesis routes for this exact molecule are not extensively published in

peer-reviewed literature, its structure suggests a logical synthetic pathway based on

established organosulfur and etherification chemistry. A plausible approach involves two key

transformations:

Electrophilic Bromination: Starting with a precursor like 4,4'-dihydroxydiphenyl sulfone

(Bisphenol S), electrophilic aromatic substitution using a brominating agent (e.g., Br₂ in a

suitable solvent) would install the four bromine atoms ortho to the hydroxyl groups. The

hydroxyl groups are strong activating groups, directing bromination to these positions.

Williamson Ether Synthesis: The resulting tetrabromobisphenol S would then be reacted with

a 2-haloethanol (e.g., 2-chloroethanol or 2-bromoethanol) under basic conditions (e.g., using

NaOH or K₂CO₃). The base deprotonates the phenolic hydroxyl groups, forming a phenoxide

ion that acts as a nucleophile, displacing the halide to form the terminal hydroxyethoxy

ethers.

A patent for a related compound, bis-(4-allyloxy-3,5-dibromophenyl)-sulfone, describes a

similar etherification process where the tetrabrominated precursor is reacted with allyl chloride
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in the presence of an alkali.[7] This supports the feasibility of the proposed ether synthesis

step.

Analytical Characterization: A Self-Validating
Workflow
Confirming the identity, purity, and molecular weight of Bis[4-(2-hydroxyethoxy)-3,5-
dibromophenyl] sulfone requires a multi-technique, or orthogonal, approach. This ensures a

self-validating system where data from one method corroborates the findings of another,

providing the highest degree of confidence.
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Caption: Workflow for the validation of Bis[4-(2-hydroxyethoxy)-3,5-dibromophenyl]
Sulfone.
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High-Performance Liquid Chromatography (HPLC)
Purpose: To assess the purity of the synthesized compound.

Rationale: HPLC separates the target compound from unreacted starting materials,

byproducts, and impurities. A high-purity sample (>95%) is crucial for accurate spectral

analysis and for any downstream applications. Commercial sources often specify purity as

>96.0% as determined by Gas Chromatography (GC), a similar separation technique.[5]

Protocol:

Mobile Phase Preparation: Prepare an appropriate mobile phase, typically a mixture of

acetonitrile and water or methanol and water, with 0.1% formic acid or trifluoroacetic acid

to improve peak shape.

Sample Preparation: Accurately weigh and dissolve a small amount of the compound

(approx. 1 mg/mL) in a suitable solvent like DMF or acetonitrile.

Injection & Analysis: Inject the sample onto a C18 reverse-phase column. Run a gradient

elution method (e.g., 10% to 90% acetonitrile over 20 minutes).

Detection: Monitor the elution profile using a UV detector at a wavelength where the

aromatic rings absorb, such as 254 nm.

Data Analysis: Integrate the peak areas. The purity is calculated as the area of the main

peak divided by the total area of all peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Purpose: To confirm the chemical structure.

Rationale: NMR provides detailed information about the chemical environment of hydrogen

(¹H NMR) and carbon (¹³C NMR) atoms. The number of signals, their splitting patterns

(multiplicity), and their chemical shifts must align with the proposed structure.

Expected ¹H NMR Signals:

A singlet for the four equivalent aromatic protons (Ar-H).
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Two triplets for the non-equivalent methylene protons (-O-CH₂-CH₂-OH) of the

hydroxyethoxy groups.

A signal for the hydroxyl protons (-OH), which may be a broad singlet and can be

confirmed by D₂O exchange.

Expected ¹³C NMR Signals:

Signals corresponding to the four distinct types of carbon atoms in the aromatic rings

(quaternary carbons attached to Br, S, O, and the tertiary carbon with H).

Two signals for the two different methylene carbons in the hydroxyethoxy side chains.

High-Resolution Mass Spectrometry (HRMS)
Purpose: To provide an exact mass measurement, confirming the elemental composition and

molecular weight.

Rationale: HRMS can measure mass-to-charge ratios (m/z) to four or five decimal places.

This high precision allows for the unambiguous determination of the compound's elemental

formula. A key feature to observe is the distinct isotopic pattern caused by the four bromine

atoms (⁷⁹Br and ⁸¹Br have a natural abundance of ~50.7% and ~49.3%, respectively), which

results in a characteristic cluster of peaks.

Protocol:

Sample Preparation: Prepare a dilute solution (e.g., 10-50 µM) of the compound in a

solvent compatible with the ionization source, such as methanol or acetonitrile.

Ionization: Use a soft ionization technique like Electrospray Ionization (ESI) to generate

intact molecular ions, likely observed as protonated molecules [M+H]⁺ or sodium adducts

[M+Na]⁺.

Mass Analysis: Analyze the ions using a high-resolution mass analyzer (e.g., Orbitrap or

TOF).

Data Analysis: Compare the measured exact mass of the monoisotopic peak with the

theoretical exact mass calculated for C₁₆H₁₄Br₄O₆S. The difference should be less than 5
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ppm. Verify the characteristic isotopic pattern for a molecule containing four bromine

atoms.

Applications and Future Directions
The unique structure of Bis[4-(2-hydroxyethoxy)-3,5-dibromophenyl] sulfone makes it a

valuable molecule in several scientific domains.

Polymer Chemistry
The two terminal hydroxyl groups make this compound an ideal diol monomer. It can be used

in polycondensation reactions with diacids or diisocyanates to produce specialty polymers like

polyesters or polyurethanes. The incorporation of the tetrabrominated diaryl sulfone unit into

the polymer backbone would confer:

High Thermal Stability: Due to the rigid and stable sulfone bridge.

Inherent Flame Retardancy: The high bromine content can act as a radical trap in the gas

phase during combustion, interrupting the fire cycle.

Chemical Resistance: The sulfone group is known for its inertness.
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Polycondensation Reaction
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Caption: Role as a monomer in specialty polymer synthesis.

Medicinal Chemistry and Drug Development
While no specific biological activity has been reported for this compound, the diaryl sulfone

scaffold is a well-established pharmacophore found in numerous antimicrobial and anticancer

agents.[8][9][10] The bromination pattern and flexible side chains present opportunities for

library synthesis and structure-activity relationship (SAR) studies. The terminal hydroxyls serve

as convenient handles for derivatization to explore new chemical space and potentially develop

novel therapeutic agents. The bromine atoms can engage in halogen bonding, a type of non-

covalent interaction that can enhance drug-target binding affinity and specificity.

Conclusion
Bis[4-(2-hydroxyethoxy)-3,5-dibromophenyl] sulfone is a precisely defined chemical entity

with a molecular weight of 653.96 g/mol . Its structure, characterized by a stable sulfone core,

dense bromination, and reactive hydroxyl termini, makes it a compound of significant interest.
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The robust analytical workflow detailed herein, combining chromatographic and spectroscopic

techniques, provides a reliable framework for its characterization, ensuring the integrity of any

subsequent research or development. Its potential as a flame-retardant monomer and as a

versatile scaffold for medicinal chemistry highlights its importance for materials and life science

professionals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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